Piperidine-4-sulfonamide hydrochloride

• IUPAC Name: piperidine-4-sulfonamide;hydrochloride
• InChI: InChI=1S/C5H12N2O2S.ClH/c6-10(8,9)5-1-3-7-4-2-5;/h5,7H,1-4H2,(H2,6,8,9);1H
• InChI Key: XXHJMPYOEJQTPX-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1S(=O)(=O)N.Cl
• Molecular Formula: C5H13ClN2O2S
• Molecular Weight: 200.69 g/mol
• CAS RN: 1251923-46-2

Description

Piperidine-4-sulfonamide hydrochloride is a chemical compound with the CAS Number: 1251923-46-2. Its molecular weight is 200.69 and its molecular formula is C5H13ClN2O2S. The IUPAC name for this compound is 4-piperidinesulfonamide hydrochloride.

Synthesis Analysis

The synthesis of piperidine derivatives has been reported via a multicomponent reaction involving one molecule of β-ketoester, two molecules of aldehyde, and two molecules of substituted aniline in the presence of various catalysts. Another method involves the reductive amination of 1-benzylpiperidin-4-one with ammonia using Raney-Ni as a catalyst.

Molecular Structure Analysis

The InChI code for this compound is 1S/C5H12N2O2S.ClH/c6-10(8,9)5-1-3-7-4-2-5;/h5,7H,1-4H2,(H2,6,8,9);1H. This indicates the connectivity and hydrogen count of its atoms.

Scientific Research Applications

Sulfonamide Inhibitors and Therapeutic Applications

Sulfonamide compounds, including Piperidine-4-sulfonamide hydrochloride, are a significant class of synthetic antibiotics and have found extensive applications beyond their antibacterial properties. They have been utilized as diuretics, carbonic anhydrase inhibitors, antiepileptics, and in various other therapeutic areas. Specifically, sulfonamides have shown effectiveness as antiviral HIV protease inhibitors, anticancer agents, and in treating Alzheimer’s disease. This versatility underlines the continued relevance of sulfonamides in developing valuable drugs and drug candidates for a broad spectrum of conditions including cancer, glaucoma, inflammation, and dandruff among the most investigated ones (Gulcin & Taslimi, 2018).

Environmental Impact and Human Health Concerns

With the widespread use of sulfonamides in healthcare and veterinary medicine, concerns have arisen regarding their presence in the environment and potential implications for human health. Studies have found that even small amounts of sulfonamides present in the environment, mainly derived from agricultural activities, can cause changes in microbial populations that may be hazardous to human health. This emphasizes the need for careful management and regulatory oversight to mitigate risks associated with environmental contamination by sulfonamide antibiotics (Baran et al., 2011).

Advances in Sulfonamide-based Drug Development

Research in sulfonamide-based medicinal chemistry has led to the discovery of derivatives with broad bioactive spectra. These developments include antimicrobial, anti-inflammatory, antiviral, anticonvulsant, antitubercular, antidiabetic, antileishmanial, carbonic anhydrase, antimalarial, anticancer, and other medicinal agents. Over 150 FDA-approved Sulfur (SVI)-based drugs are currently available, underscoring the significant role of sulfonamide derivatives in modern therapeutic applications. This review illustrates the ongoing innovation in the structural design and development of sulfonamide-containing analogues, highlighting the potential for new, less toxic, and highly effective drugs against various diseases (Zhao et al., 2018).

Electrochemical Determination of Sulfonamides

Given the health risks associated with excessive sulfonamide dosage and their residues in animal products, there is a growing interest in the development of sensitive, fast, and cost-effective electroanalytical methods for their detection. Recent advancements in electrochemical determination techniques, particularly those using molecular imprinting technology, have shown promise for the selective and efficient monitoring of sulfonamides, offering a potential tool for ensuring drug safety and environmental health (Fu et al., 2020).

Safety and Hazards

Piperidine-4-sulfonamide hydrochloride is associated with certain hazards. The safety information includes pictograms GHS07, signal word “Warning”, and hazard statements H315-H319-H335. Precautionary measures include avoiding contact with skin and eyes, not breathing dust, and not ingesting the compound.

Future Directions

Piperidine derivatives, including Piperidine-4-sulfonamide hydrochloride, have significant potential in the field of drug discovery. They have been found to exhibit various pharmacological activities and are being utilized in different therapeutic applications. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Mechanism of Action

Mode of Action

For instance, some piperidine derivatives have been found to develop a stable hydrophobic interaction with their targets .

Biochemical Pathways

For example, some piperidine derivatives have been found to modulate signaling pathways associated with Toll-like receptor adaptor molecules .

Pharmacokinetics

It is known that the pharmacokinetic properties of a drug can significantly impact its bioavailability and therapeutic efficacy .

Result of Action

For example, some piperidine derivatives have been found to have potential for brain metastases treatment due to their enhanced central nervous system pharmacokinetic properties .